(+)-Norgestrel
Overview
Description
Dexonorgestrel is a 17alpha-hydroxy steroid and a terminal acetylenic compound. It derives from a norgestrel. It is an enantiomer of a levonorgestrel.
Scientific Research Applications
Contraceptive Research
(+)-Norgestrel: , as a synthetic progestin, is primarily used in contraceptive research. It is a component of various oral contraceptive formulations, often combined with ethinyl estradiol . Research in this field focuses on optimizing dosages, minimizing side effects, and improving the efficacy of birth control methods .
Hormone Replacement Therapy (HRT)
In the context of HRT, (+)-Norgestrel is studied for its effectiveness in alleviating menopausal symptoms when combined with estrogen. This includes investigating its role in bone density preservation, mood regulation, and cardiovascular health .
Reproductive Health Disorders
Research into reproductive health disorders such as endometriosis , polycystic ovarian syndrome (PCOS) , and menorrhagia involves (+)-Norgestrel. Studies aim to understand how it can regulate menstrual cycles, manage pain, and reduce excessive menstrual bleeding .
Oncological Applications
The compound’s potential in oncology is explored, particularly in hormone-responsive cancers like breast and endometrial cancer. Scientists are investigating how (+)-Norgestrel influences tumor growth and how it can be used in conjunction with other cancer treatments .
Metabolic Syndrome Research
(+)-Norgestrel is examined for its impact on metabolic syndrome components, such as insulin resistance and lipid profiles. This research is crucial for understanding how hormonal contraceptives affect long-term metabolic health .
Neurological Research
There is growing interest in the neuroprotective properties of progestins like (+)-Norgestrel. Research in this area looks at how it may influence neurological conditions, cognitive functions, and the overall health of the nervous system .
Mechanism of Action
Target of Action
(+)-Norgestrel, also known as Dextronorgestrel, is a synthetic steroidal progestin . It primarily targets the progesterone and estrogen receptors within the female reproductive tract, the mammary gland, the hypothalamus, and the pituitary . These receptors play crucial roles in regulating various physiological processes, including the menstrual cycle, pregnancy, and development of secondary sexual characteristics .
Mode of Action
Dextronorgestrel binds to the progesterone and estrogen receptors, but it’s important to note that only the levorotary enantiomer, levonorgestrel, is biologically active . This binding triggers a series of biochemical reactions that lead to changes in the target cells .
Biochemical Pathways
The exact biochemical pathways affected by Dextronorgestrel are complex and involve a series of reactions. The compound’s interaction with its targets leads to changes in the expression of genes regulated by the progesterone and estrogen receptors . These changes can affect various physiological processes, including ovulation, implantation, and endometrial regeneration .
Result of Action
The binding of Dextronorgestrel to its targets and the subsequent changes in gene expression result in a variety of molecular and cellular effects. These effects can include inhibition of ovulation, alteration of the endometrium to prevent implantation, and changes in cervical mucus to inhibit sperm penetration . These actions contribute to the compound’s effectiveness as a contraceptive.
properties
IUPAC Name |
(8S,9R,10S,13R,14R,17S)-13-ethyl-17-ethynyl-17-hydroxy-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28O2/c1-3-20-11-9-17-16-8-6-15(22)13-14(16)5-7-18(17)19(20)10-12-21(20,23)4-2/h2,13,16-19,23H,3,5-12H2,1H3/t16-,17+,18+,19-,20-,21-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WWYNJERNGUHSAO-XHCJJCCMSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC12CCC3C(C1CCC2(C#C)O)CCC4=CC(=O)CCC34 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@@]12CC[C@@H]3[C@@H]([C@H]1CC[C@@]2(C#C)O)CCC4=CC(=O)CC[C@@H]34 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90892173 |
Source
|
| Record name | Dextronorgestrel | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90892173 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
312.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(+)-Norgestrel | |
CAS RN |
797-64-8 |
Source
|
| Record name | (8α,9β,10α,13α,14β)-13-Ethyl-17-hydroxy-18,19-dinorpregn-4-en-20-yn-3-one | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=797-64-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (+)-Norgestrel | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000797648 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Dextronorgestrel | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90892173 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 797-64-8 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | DEXTRONORGESTREL | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Z2QG2679YT | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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